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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the extraction and quantification of lipids
from tissue samples, employing 17:0-17:1-17:0 TG-d5 as an internal standard. The use of a
deuterated internal standard is crucial for accurate lipid quantification in mass spectrometry-
based lipidomics, as it corrects for variations in extraction efficiency, sample handling, and
instrument response.

Introduction

Lipidomics, the large-scale study of lipids in biological systems, is a rapidly growing field with
significant implications for understanding disease pathology and for biomarker discovery.
Accurate quantification of lipid species is essential for obtaining reliable and reproducible data.
However, the inherent complexity of the lipidome and the multi-step nature of analytical
workflows present significant challenges. The use of stable isotope-labeled internal standards,
such as the deuterated triglyceride 17:0-17:1-17:0 TG-d5, is a cornerstone for achieving
precise and accurate quantification of triglycerides and other lipid classes. This synthetic
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triglyceride is not naturally present in most biological tissues, making it an ideal spike-in
standard.[1]

This document outlines two common and robust methods for lipid extraction from tissue
samples: a modified Folch method and a methyl-tert-butyl ether (MTBE) method, both
incorporating 17:0-17:1-17:0 TG-d5 for quantitative analysis.

Key Principles of Internal Standardization

The fundamental principle of using a deuterated internal standard lies in isotope dilution mass
spectrometry.[2] A known quantity of the deuterated lipid, which is chemically identical to the
endogenous lipids of interest but has a higher mass, is added to the sample at the earliest
stage of preparation.[2] Because the deuterated standard and the endogenous analytes have
nearly identical physicochemical properties, they experience similar losses during sample
processing and exhibit similar ionization efficiencies in the mass spectrometer. The mass
spectrometer can distinguish between the analyte and the deuterated standard based on their
mass-to-charge ratio. By comparing the signal intensity of the endogenous lipid to that of the
known amount of the deuterated internal standard, accurate quantification can be achieved.[2]

Experimental Protocols

Prior to any extraction, the preparation of a 17:0-17:1-17:0 TG-d5 internal standard stock
solution is required.

Preparation of 17:0-17:1-17:0 TG-d5 Internal Standard Stock Solution:

» Weighing: Accurately weigh a precise amount of high-purity 17:0-17:1-17:0 TG-d5 (e.g., 1
mgQ).

 Dissolving: Dissolve the weighed standard in a known volume of a suitable organic solvent,
such as chloroform or a 2:1 (v/v) chloroform:methanol mixture, in a volumetric flask to create
a stock solution of a specific concentration (e.g., 1 mg/mL).

» Working Solution: Prepare a working solution by diluting the stock solution to a concentration
appropriate for your tissue samples and analytical method (e.g., 10 pg/mL). The final
concentration of the internal standard in the sample should be within the linear range of the
mass spectrometer detector.
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Protocol 1: Modified Folch Lipid Extraction from Tissue

This protocol is a modification of the classic Folch method, which is widely used for total lipid

extraction from animal tissues.[3][4][5]

Materials:

Tissue sample (e.g., liver, brain, adipose), snap-frozen in liquid nitrogen and stored at -80°C

17:0-17:1-17:0 TG-d5 internal standard working solution (e.g., 10 pg/mL in
chloroform:methanol 2:1)

Chloroform, HPLC grade

Methanol, HPLC grade

0.9% NacCl solution (or 0.88% KCI)

Homogenizer (e.g., bead beater, rotor-stator homogenizer)
Glass centrifuge tubes with PTFE-lined caps

Pasteur pipettes

Nitrogen evaporator

Vortex mixer

Centrifuge

Procedure:

Sample Preparation: Weigh approximately 20-50 mg of frozen tissue in a pre-weighed tube.
[6] Record the exact weight.

Internal Standard Spiking: Add a precise volume of the 17:0-17:1-17:0 TG-d5 internal
standard working solution to the tissue sample. For 20 mg of tissue, a common starting point
is 20 pL of a 10 pg/mL solution.
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e Homogenization: Add 1 mL of ice-cold methanol to the tube and homogenize the tissue until
a uniform suspension is achieved.

» Solvent Addition: Add 2 mL of chloroform to the homogenate, resulting in a 2:1
chloroform:methanol ratio.

» Extraction: Vortex the mixture vigorously for 2 minutes and then agitate on a shaker at room
temperature for 30 minutes.

e Phase Separation: Add 0.6 mL of 0.9% NaCl solution to the tube. Vortex for 30 seconds.

o Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to separate the
aqueous (upper) and organic (lower) phases.

o Lipid Collection: Carefully collect the lower organic phase containing the lipids using a glass
Pasteur pipette and transfer it to a new clean glass tube.

e Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

o Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS
analysis (e.g., 100-200 pL of methanol/isopropanol 1:1 v/v).

Protocol 2: Methyl-tert-butyl Ether (MTBE) Lipid
Extraction from Tissue

The MTBE method is a safer alternative to the Folch method as it uses the less toxic solvent
MTBE instead of chloroform. It also has the advantage that the lipid-containing organic phase
is the upper layer, which simplifies its collection.[7][8]

Materials:

o Tissue sample (e.g., liver, lung), snap-frozen in liquid nitrogen and stored at -80°C[7]
e 17:0-17:1-17:0 TG-d5 internal standard working solution (e.g., 10 pg/mL in methanol)
¢ Methyl-tert-butyl ether (MTBE), HPLC grade

e Methanol, HPLC grade
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Water, HPLC grade

Homogenizer

Microcentrifuge tubes

Vortex mixer

Centrifuge

Procedure:

Sample Preparation: Weigh approximately 20 mg of frozen lung tissue into a 2 mL
microcentrifuge tube.[7]

Homogenization and Internal Standard Addition: Add 225 uL of ice-cold methanol containing
the 17:0-17:1-17:0 TG-d5 internal standard (to a final concentration of approximately 5
pg/mL in the methanol) to the tissue and homogenize.[7]

MTBE Addition: Add 750 pL of MTBE to the homogenate.[7]
Extraction: Vortex the mixture for 10 minutes at 4°C.[7]

Phase Separation: Add 188 uL of water to induce phase separation. Vortex for 20 seconds.

[7]
Centrifugation: Centrifuge the sample at 14,000 x g for 2 minutes at 4°C.[7]
Lipid Collection: Carefully collect the upper organic phase and transfer it to a new tube.

Drying: Dry the collected organic phase in a vacuum concentrator or under a stream of
nitrogen.[7]

Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis
(e.g., 200 pL of acetonitrile:isopropanol 1:9 v/v).[6]

Data Presentation
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The following table is a representative summary of quantitative data that can be obtained from
a lipidomics experiment on liver tissue using the described protocols. The values are for
illustrative purposes and will vary depending on the specific tissue, experimental conditions,
and analytical platform.

Concentrati Concentrati

Example (ugl (gl Fold
on on o
Lipid Class  Lipid . A . A p-value
. tissue) - tissue) - Change
Species
Control Treated
Triglycerides TG(16:0/18:1/
150.5+12.3 280.1+25.6 1.86 <0.01
(TG) 18:2)
TG(18:0/18:1/
95.2 £8.7 195.4 £ 18.9 2.05 <0.01
18:1)
Phosphatidyl PC(16:0/18:1
, 35.8+3.1 33.2+29 0.93 >0.05
cholines (PC) )
PC(18:0/20:4
) 22.1+25 215+23 0.97 >0.05
Diacylglycerol DG(16:0/18:1
52+0.6 9.8+1.1 1.88 <0.05
s (DG) )
Cholesteryl
CE(18:2) 124+15 189+21 1.52 <0.05

Esters (CE)

Data are presented as mean + standard deviation. Statistical significance was determined
using a Student's t-test.

Mandatory Visualization

The following diagram illustrates the general experimental workflow for tissue lipidomics, from
sample preparation to data analysis.
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Experimental Workflow for Tissue Lipidomics
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Caption: Experimental Workflow for Tissue Lipidomics.
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This diagram provides a visual representation of the logical flow of the experimental procedure.

Logical Relationships in Quantitative Lipidomics
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Caption: Logical Relationships in Quantitative Lipidomics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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